Cas no 1261581-34-3 (2-Bromo-4'-iodo-2'-methoxypropiophenone)

• Product Name: 2-Bromo-4'-iodo-2'-methoxypropiophenone
• CAS No: 1261581-34-3
• MF: C₁₀H₁₀BrIO₂
• MW: 368.993674755096
• CID: 4965554
• Update Time: 2025-07-23

2-Bromo-4'-iodo-2'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4'-iodo-2'-methoxypropiophenone

• Inchi： 1S/C10H10BrIO2/c1-6(11)10(13)8-4-3-7(12)5-9(8)14-2/h3-6H,1-2H3
• InChI Key： BJUJOFDSKLYKJK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)OC)C(C(C)Br)=O

Computed Properties

• Exact Mass: 367.89089 g/mol
• Monoisotopic Mass: 367.89089 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 368.99
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-4'-iodo-2'-methoxypropiophenone

Professional Introduction to 2-Bromo-4'-iodo-2'-methoxypropiophenone (CAS No. 1261581-34-3)

2-Bromo-4'-iodo-2'-methoxypropiophenone, with the chemical formula C₁₀H₇BrIO₂, is a highly versatile intermediate in organic synthesis and pharmaceutical chemistry. Its unique structure, featuring both bromo and iodo substituents, makes it a valuable building block for the development of complex molecules, particularly in the synthesis of bioactive compounds. This compound has garnered significant attention in recent years due to its applications in the preparation of pharmaceuticals, agrochemicals, and advanced materials.

The significance of 2-Bromo-4'-iodo-2'-methoxypropiophenone lies in its ability to undergo various chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and photochemical processes. These reactions are fundamental to the synthesis of a wide range of target molecules, making this compound an indispensable tool in synthetic organic chemistry. The presence of both bromo and iodo groups allows for selective functionalization, enabling chemists to tailor the molecular structure with precision.

In recent years, there has been a surge in research focused on the development of novel pharmaceuticals. 2-Bromo-4'-iodo-2'-methoxypropiophenone has emerged as a critical intermediate in this field. Its applications span across multiple therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The compound's ability to serve as a precursor for biaryl structures is particularly noteworthy, as biaryl compounds are known for their broad spectrum of biological activities.

One of the most compelling aspects of 2-Bromo-4'-iodo-2'-methoxypropiophenone is its role in transition metal-catalyzed cross-coupling reactions. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for the formation of complex molecular architectures. For instance, palladium-catalyzed Suzuki-Miyaura and Stille couplings have been extensively utilized to introduce various functional groups onto the aromatic core of this compound. Such modifications have led to the discovery of novel drug candidates with enhanced pharmacological properties.

The pharmaceutical industry has also leveraged 2-Bromo-4'-iodo-2'-methoxypropiophenone in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. By incorporating this intermediate into the synthesis of kinase inhibitors, researchers have been able to develop molecules with improved selectivity and potency. For example, recent studies have demonstrated its utility in generating inhibitors that selectively target specific kinases involved in tumor growth and progression.

Beyond pharmaceutical applications, 2-Bromo-4'-iodo-2'-methoxypropiophenone has found utility in the synthesis of agrochemicals. The demand for high-performance pesticides and herbicides has driven innovation in organic synthesis, and this compound has proven to be an effective building block for such products. Its ability to undergo diverse chemical transformations allows for the creation of novel agrochemicals with enhanced efficacy and environmental safety profiles.

The use of 2-Bromo-4'-iodo-2'-methoxypropiophenone in material science is another area of growing interest. Researchers have explored its potential in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's aromatic structure and functional groups make it an excellent candidate for designing materials with specific electronic properties. Recent advancements in this field have shown promising results in improving the performance and stability of these devices.

In conclusion, 2-Bromo-4'-iodo-2'-methoxypropiophenone (CAS No. 1261581-34-3) is a multifaceted intermediate with broad applications across various industries. Its unique structural features enable a wide range of chemical transformations, making it an invaluable tool for synthetic chemists working on pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.